Cas no 113458-64-3 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-)

• Product Name: Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
• CAS No: 113458-64-3
• Molecular Formula: C₁₃H₁₅N₇O₃
• Molecular Weight: 317.3033
• CID: 151142
• PubChem ID: 3087150

Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Properties

Names and Identifiers

• Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
• 4a-(4-hydrazinylphenyl)-6,8-dimethyl-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
• BRN 5635294
• Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-6,8-dimethyl-4a-(4-hydrazinophenyl)-
• 4a-(4-Hydrazinylphenyl)-3-hydroxy-6,8-dimethyl-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
• 113458-64-3
• DTXSID10921070

• InChIKey： HHHPITTUIVCSAG-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H15N7O3/c1-19-9-13(15-11(22)18-17-9,10(21)20(2)12(19)23)7-3-5-8(16-14)6-4-7/h3-6,16H,14H2,1-2H3,(H2,15,18,22)
• SMILES： NNC1C=CC(C23C(=O)N(C)C(=O)N(C)C2=NNC(N3)=O)=CC=1

Computed Properties

• Exact Mass: 317.12385
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 317.12363737g/mol
• Heavy Atom Count: 23
• Complexity: 584
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 132.16